JHU-083

• Molecular Formula: C14H24N4O4
• Molecular Weight: 312.36 g/mol
• InChI: InChI=1S/C14H24N4O4/c1-4-22-14(21)12(6-5-10(19)8-17-16)18-13(20)11(15)7-9(2)3/h8-9,11-12H,4-7,15H2,1-3H3,(H,18,20)/t11-,12-/m0/s1
• InChIKey: YZRCHOFKIPHQBW-RYUDHWBXSA-N

JHU-083: A Brain-Penetrant DON Prodrug Glutamine Antagonist for CNS and Oncology Research Applications

JHU-083 (Ethyl 2-(2-Amino-4-methylpentanamido)-DON) is an orally bioavailable, blood-brain barrier (BBB)-penetrant prodrug of the broad-spectrum glutamine antagonist 6-diazo-5-oxo-L-norleucine (DON) [1]. Developed at Johns Hopkins University, JHU-083 employs a dual-promoiety masking strategy—capping both the carboxylate and amine functionalities of DON—to enhance lipophilicity for CNS penetration while rendering the molecule inactive until enzymatic cleavage by plasma esterases and intracellular cathepsins enriched in target tissues [2]. Upon conversion, the liberated DON inhibits multiple glutamine-utilizing enzymes including glutaminase (GLS), phosphoribosyl pyrophosphate amidotransferase, and other amidotransferases, thereby disrupting glutamine-dependent nucleotide biosynthesis, mTOR signaling, and glutamate production [3]. Unlike selective GLS1 inhibitors such as CB-839 (Telaglenastat), JHU-083 exerts broad glutamine antagonism and demonstrates unique brain microglial CD11b+ cell selectivity, positioning it as a differentiated tool compound for CNS diseases where dysregulated glutamine/glutamate metabolism is implicated [4].

Orally bioavailable BBB-penetrant DON prodrug design

Broad multi-enzyme glutamine antagonism profile

Reported brain microglial CD11b+ cell selectivity

• [1] Rais R, Jančařík A, Tenora L, Nedelcovych M, Alt J, Englert J, Rojas C, Le A, Elgogary A, Tan J, Monincová L, Pate K, Adams R, Ferraris D, Powell J, Majer P, Slusher BS. Discovery of 6-Diazo-5-oxo-l-norleucine (DON) Prodrugs with Enhanced CSF Delivery in Monkeys: A Potential Treatment for Glioblastoma. J Med Chem. 2016;59(18):8621-8633. View Source
• [2] Hanaford AR, Alt J, Rais R, Wang SZ, Kaur H, Thorek DLJ, Eberhart CG, Slusher BS, Martin AM, Raabe EH. Orally bioavailable glutamine antagonist prodrug JHU-083 penetrates mouse brain and suppresses the growth of MYC-driven medulloblastoma. Transl Oncol. 2019;12(10):1314-1322. View Source
• [3] Yamashita AS, da Costa Rosa M, Stumpo V, Rais R, Slusher BS, Riggins GJ. The glutamine antagonist prodrug JHU-083 slows malignant glioma growth and disrupts mTOR signaling. Neuro-Oncology Advances. 2020;3(1):vdaa149. View Source
• [4] Zhu X, Nedelcovych MT, Thomas AG, Hadas E, Chao W, Prchalová E, Dash RP, Wu Y, Alt J, Rais R, Kamiya A, Volsky DJ, Slusher BS. JHU-083 selectively blocks glutaminase activity in brain CD11b+ cells and prevents depression-associated behaviors induced by chronic social defeat stress. Neuropsychopharmacology. 2019;44(4):683-694. View Source

Why JHU-083 Cannot Be Substituted with Unmodified DON, CB-839, or Other DON Prodrugs

Procurement or experimental substitution of JHU-083 with its parent compound DON, selective GLS1 inhibitors such as CB-839, or even structurally related DON prodrugs such as DRP-104 introduces critically different pharmacological properties. Unmodified DON exhibits dose-limiting gastrointestinal toxicity that led to its clinical trial discontinuation, whereas JHU-083 at equimolar DON-equivalent doses achieves comparable antitumor efficacy without gut toxicity or mortality [1]. Selective GLS1 inhibitors (e.g., CB-839, IC₅₀ = 23–28 nM for GLS1) lack the broad glutamine antagonism of DON/JHU-083, which simultaneously targets multiple glutamine-utilizing pathways including purine biosynthesis and mTOR signaling [2]. Among DON prodrugs, DRP-104 demonstrates superior tumor-to-GI tissue partitioning ratio (>3-fold improved over JHU-083) making it preferable for peripheral oncology applications, but JHU-083 retains the most extensively characterized brain pharmacokinetic and pharmacodynamic dataset across CNS disease models including depression, Alzheimer's disease, HAND, medulloblastoma, and glioma [3]. These differences are not interchangeable and carry direct consequences for experimental design and therapeutic hypothesis testing.

vs DONParent compound toxicity profile may not transfer

Equimolar DON substitution may introduce dose-limiting GI toxicity and mortality absent with JHU-083 at comparable antitumor response levels.

vs CB-839Selective GLS1 inhibition lacks broad pathway coverage

CB-839 targets only glutaminase step, missing purine biosynthesis and mTOR pathway engagement reported for JHU-083/DON, limiting metabolic vulnerability coverage.

vs DRP-104CNS dataset depth differs across prodrugs

DRP-104 may show improved tumor/GI partitioning for peripheral oncology models, but JHU-083 provides more extensively characterized brain penetration across CNS disease models.

• [1] Englert J, Cheng C-H, Leone R, Majer P, Rais R, Slusher B, Powell J. Abstract 1035: Targeting glutamine metabolism with the novel inhibitor JHU-083 inhibits tumor growth and alters the tumor immune microenvironment. Cancer Res. 2016;76(14 Suppl):Abstract nr 1035. View Source
• [2] UT Southwestern Medical Center. Glutamine Antagonism and Its Utility as a Therapeutic Modality in Cancer [Dissertation]. 2020. View Source
• [3] Rais R, Slusher BS, Powell JD, et al. Discovery of DRP-104, a tumor-targeted metabolic inhibitor prodrug. Sci Adv. 2022;8(46):eabq5925. View Source

JHU-083 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparative Data

Equimolar Antitumor Efficacy with Eliminated Gastrointestinal Toxicity Versus Parent DON

In a direct head-to-head comparison, JHU-083 and DON were administered on an equimolar basis to wild-type mice bearing subcutaneous EL4 T-cell lymphoma tumors. Both compounds achieved complete tumor regression after 7 days of treatment; however, DON-treated mice exhibited lethargy, ruffled fur, and mortality due to treatment toxicity, while JHU-083-treated mice remained healthy with no observed morbidity [1]. This toxicity differentiation is attributed to JHU-083's prodrug design: the compound is inactive until cleaved by cathepsins enriched in tumor tissue or plasma esterases, bypassing direct DON exposure to the gastrointestinal epithelium [2].

Equimolar Antitumor Response vs DON

Head-to-head

Complete tumor regression (EL4 model); DON group showed mortality, JHU-083 no observed toxicity

Supports chronic CNS dosing feasibility without GI toxicity limitation

Equimolar DON-equivalent dosing; 7-day treatment, wild-type mice

Evidence Dimension	Antitumor efficacy and tolerability (equimolar DON-equivalent dosing)
Target Compound Data	JHU-083: Complete tumor regression in EL4 lymphoma model after 7 days; no observable toxicity, healthy appearance
Comparator Or Baseline	DON (6-diazo-5-oxo-L-norleucine): Complete tumor regression after 7 days; lethargy, ruffled fur, and mortality observed
Quantified Difference	Equivalent antitumor efficacy achieved with elimination of DON-associated GI toxicity and mortality; 100% survival vs. observable death events in DON group
Conditions	EL4 T-cell lymphoma syngeneic subcutaneous model in wild-type C57BL/6 mice; treatment initiated day 5 post-engraftment; 7-day treatment duration

Why This Matters

For researchers requiring chronic glutamine antagonism in preclinical models, JHU-083 enables dosing regimens that would be precluded by DON's dose-limiting toxicity, directly impacting experimental feasibility and data interpretability.

• [1] Englert J, Cheng C-H, Leone R, Majer P, Rais R, Slusher B, Powell J. Abstract 1035: Targeting glutamine metabolism with the novel inhibitor JHU-083 inhibits tumor growth and alters the tumor immune microenvironment. Cancer Res. 2016;76(14 Suppl):Abstract nr 1035. View Source
• [2] Grantome Research Database. Targeting Tumor Metabolism as a Means of Enhancing Immunotherapy. Johns Hopkins University; 2020. View Source

Ten-Fold Enhanced Cerebrospinal Fluid DON Delivery in Non-Human Primates Versus Unmodified DON

In a non-human primate pharmacokinetic study, intravenous administration of a DON prodrug (designated '5c', the direct precursor chemotype of JHU-083) was compared against equimolar unmodified DON. Cerebrospinal fluid (CSF) DON concentrations were measured 30 minutes post-dose. The prodrug delivered 10-fold higher DON concentrations in the CSF compared with unmodified DON, while simultaneously achieving 7-fold higher plasma exposure, demonstrating enhanced brain penetration alongside improved systemic pharmacokinetics [1]. This study, published in the Journal of Medicinal Chemistry, provided the foundational pharmacokinetic rationale for the JHU-083 prodrug platform [2].

CSF DON Delivery in NHP

Head-to-head

10-fold higher CSF DON; 7-fold higher plasma exposure

Supports brain penetration workflow selection for CNS applications

NHP i.v. dosing; sampling at 30 min post-dose

Evidence Dimension	Cerebrospinal fluid DON concentration after intravenous dosing in non-human primates
Target Compound Data	DON prodrug '5c' (JHU-083 precursor chemotype): 10-fold higher CSF DON concentration vs. unmodified DON; 7-fold higher plasma DON concentration
Comparator Or Baseline	Unmodified DON: baseline CSF and plasma DON concentrations (absolute values not disclosed in publicly available abstract; 10-fold differential reported)
Quantified Difference	10-fold improvement in CSF DON delivery; 7-fold improvement in plasma DON exposure
Conditions	Non-human primate (Macaca mulatta); single intravenous dose; CSF and plasma sampling at 30 min post-dose; DON quantified by LC-MS/MS

Why This Matters

For CNS-targeted applications, JHU-083's 10-fold brain delivery advantage over DON enables therapeutic brain DON concentrations at doses that avoid systemic toxicity, directly addressing the key limitation that halted DON's clinical development.

• [1] News-Medical.net. Scientists modify structure of cancer drug to enhance ability to pass through blood-brain barrier. October 20, 2016. Reporting on: Rais R et al. J Med Chem. 2016;59(18):8621-8633. View Source
• [2] Rais R, Jančařík A, Tenora L, Nedelcovych M, Alt J, Englert J, Rojas C, Le A, Elgogary A, Tan J, Monincová L, Pate K, Adams R, Ferraris D, Powell J, Majer P, Slusher BS. Discovery of 6-Diazo-5-oxo-l-norleucine (DON) Prodrugs with Enhanced CSF Delivery in Monkeys: A Potential Treatment for Glioblastoma. J Med Chem. 2016;59(18):8621-8633. View Source

Achievement of Micromolar Brain DON Concentrations Following Oral JHU-083 Administration in Mice

A dedicated brain penetration pharmacokinetic study in athymic nude mice demonstrated that a single oral gavage dose of JHU-083 (20 mg/kg DON-equivalent) achieves micromolar concentrations of DON across multiple brain regions at 1 hour post-dose. The cerebellum registered an average DON concentration of 11.3 µM, with no significant regional variation across cortex, cerebellum, and brainstem (P = 0.42, one-way ANOVA, n = 5) [1]. This concentration exceeds the 10 µM JHU-083 concentration that demonstrated efficacy in reducing MYC-expressing medulloblastoma cell growth in vitro, providing PK/PD alignment supporting in vivo efficacy [2].

Brain DON Concentration in Mice

Reported

11.3 µM DON in cerebellum (1 h post 20 mg/kg p.o.)

Supports PK/PD alignment for CNS tumor model research

Athymic nude mice; single-dose, LC-MS/MS quantification

Evidence Dimension	Brain DON concentration after oral JHU-083 dosing
Target Compound Data	JHU-083 (20 mg/kg p.o.): Cerebellum DON concentration = 11.3 µM at 1 h post-dose; uniform distribution across brain regions
Comparator Or Baseline	In vitro efficacy threshold: 10 µM JHU-083 sufficient to reduce MYC-driven medulloblastoma cell growth (no direct comparator compound in the same PK study; baseline is efficacy threshold)
Quantified Difference	Achieved brain DON concentration (11.3 µM) exceeds in vitro efficacy threshold (10 µM); brain-to-plasma ratio not directly reported in this study
Conditions	Athymic nude mice without brain tumors; single-dose oral gavage (20 mg/kg DON-equivalent JHU-083 in PBS); brain regions dissected at 1 h post-dose; DON quantified by LC-MS/MS

Why This Matters

Confirmation that oral JHU-083 achieves brain DON concentrations in the micromolar range substantiates its utility for CNS tumor models where achieving therapeutic brain exposure is the primary barrier to efficacy.

• [1] Hanaford AR, Alt J, Rais R, Wang SZ, Kaur H, Thorek DLJ, Eberhart CG, Slusher BS, Martin AM, Raabe EH. Orally bioavailable glutamine antagonist prodrug JHU-083 penetrates mouse brain and suppresses the growth of MYC-driven medulloblastoma. Transl Oncol. 2019;12(10):1314-1322. View Source
• [2] Hanaford AR, Alt J, Rais R, Wang SZ, Kaur H, Thorek DLJ, Eberhart CG, Slusher BS, Martin AM, Raabe EH. Orally bioavailable glutamine antagonist prodrug JHU-083 penetrates mouse brain and suppresses the growth of MYC-driven medulloblastoma. Transl Oncol. 2019;12(10):1314-1322. (Figures 3 and 5: in vitro efficacy threshold and in vivo survival data) View Source

Broad Multi-Enzyme Glutamine Antagonism Versus Selective GLS1 Inhibition: Mechanistic Differentiation from CB-839

Comprehensive metabolic tracing studies comparing DON/JHU-083 with the selective GLS1 inhibitor CB-839 revealed distinct and non-overlapping mechanisms of action. Using isotope-labeled glutamine tracing in cancer cell lines and mouse xenograft models, DON and JHU-083 predominantly inhibited glutamine-derived nitrogen incorporation into purines without significantly limiting glutamine-derived carbon contribution to TCA cycle metabolites. In contrast, CB-839 (IC₅₀ = 23 nM for kidney GLS1, 28 nM for brain GLS1) specifically blocks the glutaminase-catalyzed conversion of glutamine to glutamate, affecting TCA cycle anaplerosis [1]. This mechanistic divergence means that JHU-083's primary anticancer activity stems from purine biosynthesis inhibition rather than glutaminase blockade per se, with implications for which cancer genotypes (e.g., those dependent on de novo purine synthesis) are most likely to respond [2].

Mechanism vs CB-839

Cross-study comparable

JHU-083 inhibits purine biosynthesis & mTOR; CB-839 blocks glutaminase only

Select based on metabolic vulnerability: purine synthesis vs TCA cycle anaplerosis

Isotope tracer studies in cancer cell lines

Evidence Dimension	Primary metabolic pathway targeted in cancer cells
Target Compound Data	JHU-083/DON: Inhibits glutamine-derived nitrogen labeling in purines; does not limit glutamine-derived carbon contribution to TCA cycle; limited effect on TCA metabolite levels. Also disrupts mTOR signaling and downregulates Cyclin D1.
Comparator Or Baseline	CB-839 (Telaglenastat): Selective GLS1 inhibitor (IC₅₀ = 23 nM kidney GLS1, 28 nM brain GLS1; >1 µM for GLS2). Blocks glutamine-to-glutamate conversion. Reduces glutamine consumption (IC₅₀ = 17 nM) and glutamate production (IC₅₀ = 15 nM) in HCC1806 cells.
Quantified Difference	JHU-083 is a poor direct glutaminase inhibitor in cancer cell lines tested; its efficacy derives from purine biosynthesis blockade and mTOR pathway suppression—mechanisms not engaged by selective GLS1 inhibitors. CB-839 is a potent direct GLS1 enzymatic inhibitor but does not affect glutamine-dependent purine synthesis.
Conditions	Isotope tracer studies (¹³C/¹⁵N-glutamine) in multiple cancer cell lines; mouse xenograft models; metabolomics by LC-MS/MS (DON/JHU-083 study); recombinant human GAC enzymatic assay and HCC1806 cell-based assays (CB-839)

Why This Matters

For procurement decisions in cancer metabolism research, JHU-083 and CB-839 are mechanistically non-redundant tools—JHU-083 targets purine biosynthesis and mTOR signaling downstream of multiple glutamine-utilizing enzymes, while CB-839 selectively inhibits the GLS1 enzymatic step. Selection between them depends critically on the specific metabolic vulnerability being interrogated.

• [1] UT Southwestern Medical Center. Glutamine Antagonism and Its Utility as a Therapeutic Modality in Cancer [Dissertation]. 2020. View Source
• [2] Gross MI, Demo SD, Dennison JB, Chen L, Chernov-Rogan T, Goyal B, Janes JR, Laidig GJ, Lewis ER, Li J, MacKinnon AL, Parlati F, Rodriguez ML, Shwonek PJ, Sjogren EB, Stanton TF, Wang T, Yang J, Zhao F, Bennett MK. Antitumor activity of the glutaminase inhibitor CB-839 in triple-negative breast cancer. Mol Cancer Ther. 2014;13(4):890-901. View Source

DRP-104 as Improved Successor: Tumor/GI Tissue Partitioning Comparison for Procurement Decision-Making

A head-to-head pharmacokinetic comparison between JHU-083 and the subsequently developed DON prodrug DRP-104 was conducted as part of DRP-104's preclinical characterization. DRP-104 demonstrated superior tumor-targeting properties: >2.5-fold improved tumor-to-plasma DON partitioning ratio and >3-fold improved tumor-to-GI tissue DON partitioning ratio compared with JHU-083 [1]. DRP-104 achieves this through differential bioactivation—preferential cleavage to DON by serine proteases enriched in tumor tissue while being bioinactivated by carboxylesterases in GI tissue, resulting in an 11-fold greater DON exposure in tumor versus GI tissue [2]. DRP-104 has subsequently advanced to clinical trials under FDA Fast Track designation. This comparison is essential for procurement: DRP-104 represents the optimized successor for peripheral oncology applications, while JHU-083 retains unique value for CNS-focused research where its brain penetration dataset across multiple disease models (Alzheimer's, depression, HAND, glioma, medulloblastoma) remains the most extensively characterized among DON prodrugs [3].

Tumor/GI Partitioning vs DRP-104

Head-to-head

DRP-104: >2.5× tumor/plasma, >3× tumor/GI DON partitioning improvement

DRP-104 may suit peripheral oncology; JHU-083 preferred where CNS brain data depth required

EL4 tumor-bearing mice; oral prodrug administration

Evidence Dimension	Tumor-to-plasma and tumor-to-GI tissue DON partitioning ratios
Target Compound Data	JHU-083: Baseline tumor/plasma and tumor/GI tissue partitioning (used as reference comparator; absolute values in supplementary Fig. S8 of source publication)
Comparator Or Baseline	DRP-104: >2.5-fold improved tumor/plasma DON partitioning ratio vs. JHU-083; >3-fold improved tumor/GI tissue DON partitioning ratio vs. JHU-083; 11-fold greater DON exposure in tumor vs. GI tissue overall
Quantified Difference	DRP-104 achieves >2.5× tumor/plasma and >3× tumor/GI tissue DON partitioning improvement over JHU-083; DRP-104 achieves 11× tumor-to-GI DON exposure ratio vs. JHU-083's lower differential
Conditions	EL4 tumor-bearing mice; DON quantification in tumor, plasma, and GI tissue after oral prodrug administration; data from Sci Adv 2022 Fig. S8

Why This Matters

For procurement in peripheral oncology research, DRP-104 offers objectively superior tumor targeting; for CNS applications, JHU-083's extensively validated brain penetration and multi-disease CNS efficacy dataset make it the appropriate choice where DRP-104's CNS properties remain less characterized.

• [1] Rais R, Slusher BS, Powell JD, et al. Discovery of DRP-104, a tumor-targeted metabolic inhibitor prodrug. Sci Adv. 2022;8(46):eabq5925. View Source
• [2] Rais R, Slusher BS, Powell JD, et al. Discovery of DRP-104, a tumor-targeted metabolic inhibitor prodrug. Sci Adv. 2022;8(46):eabq5925. (Abstract and Results: differential bioactivation mechanism and 11-fold tumor/GI exposure) View Source
• [3] Hollinger KR, Zhu X, Khoury ES, Thomas AG, Liaw K, Tallon C, Wu Y, Prchalova E, Kamiya A, Rojas C, Kannan S, Slusher BS. Glutamine Antagonist JHU-083 Normalizes Aberrant Hippocampal Glutaminase Activity and Improves Cognition in APOE4 Mice. J Alzheimers Dis. 2020;77(1):437-447. View Source

Optimal Research Application Scenarios for JHU-083 Based on Quantitative Differentiation Evidence

CNS Oncology: Glioblastoma and Medulloblastoma Preclinical Efficacy Studies Requiring BBB Penetration

JHU-083 is optimal for orthotopic brain tumor models where achieving therapeutic intratumoral DON concentrations is the critical experimental requirement. The compound delivers micromolar brain DON concentrations (11.3 µM in cerebellum at 1 h post 20 mg/kg p.o.) that exceed in vitro growth-inhibitory thresholds, with demonstrated survival extension in both IDH1-mutant glioma (intracranial model) and MYC-driven medulloblastoma (29–43% median survival increase) [1]. Its 10-fold enhanced CNS delivery over unmodified DON in primates and its elimination of DON-associated GI toxicity at equimolar efficacious doses make it the preferred DON prodrug for CNS tumor models where both brain penetration and chronic tolerability are prerequisites [2].

Neurodegenerative Disease Research: Alzheimer's Disease Models with Neuroinflammatory Components

JHU-083 is validated in the humanized APOE4 knock-in mouse model of Alzheimer's disease, where chronic oral treatment (3×/week for 4–5 months) normalized aberrant hippocampal glutaminase activity in CD11b+ microglia-enriched cells and significantly improved Barnes maze cognitive performance without weight loss, behavioral changes, or gastrointestinal/CBC/clinical chemistry abnormalities [1]. This CNS-penetrant, microglia-targeted glutaminase modulation profile with demonstrated chronic tolerability is not replicated by selective GLS1 inhibitors such as CB-839, which lack comparable CNS microglial selectivity data, or by unmodified DON, which is intolerable in chronic regimens [2].

Stress-Associated Psychiatric Disorders: Microglial Glutaminase Targeting in Depression Models

In the chronic social defeat stress (CSDS) model of major depressive disorder, JHU-083 uniquely normalizes stress-induced glutaminase hyperactivity selectively in prefrontal cortex and hippocampal CD11b+ microglia-enriched cells, reverses CSDS-induced inflammatory microglial activation, and ameliorates both social avoidance and anhedonia-like behavioral endpoints [1]. This brain region-specific, cell-type-selective pharmacodynamic effect—confirmed by ex vivo radiolabeled GLS enzymatic activity assays on magnetically sorted CD11b+ versus CD11b− cell populations—represents a differentiation feature not demonstrated by any other glutamine antagonist or GLS inhibitor class, positioning JHU-083 as the tool compound of choice for interrogating microglial glutamine/glutamate biology in stress-related neuropsychiatric research [2].

HIV-Associated Neurocognitive Disorders and Neuroinflammatory Disease Models

JHU-083 has demonstrated efficacy in the EcoHIV mouse model of HIV-associated neurocognitive disorders (HAND), where it reversed cognitive impairment, normalized CSF glutamate elevations, and reduced microglial GLS activity without observed toxicity—directly replicating DON's efficacy while circumventing its tolerability limitations that preclude chronic use in HAND [1]. Combined with validation in experimental cerebral malaria (ECM) and a model of multiple sclerosis, JHU-083's track record across neuroinflammatory disease models establishes it as a broadly validated CNS glutamine antagonist for neuroimmunology research applications where brain penetrance, chronic dosing feasibility, and microglial targeting are simultaneously required [2].

Application

Selection Property

Validation Focus

CNS oncology model studies (glioblastoma, medulloblastoma)

Brain-penetrant DON prodrug; multi-enzyme glutamine antagonism

BBB penetration, intratumoral DON exposure, chronic tolerability

Alzheimer's disease model research (APOE4)

Microglial CD11b+ glutaminase modulation; CNS penetration

Hippocampal GLS activity normalization, cognitive endpoint response

Stress-induced depression model research (CSDS)

Prefrontal/hippocampal microglial GLS selectivity

Microglial activation reversal, behavioral endpoint response

Neuroinflammatory disease models (HAND, ECM, MS)

CNS glutamine antagonist with microglial targeting

CSF glutamate normalization, cognitive endpoint response, chronic tolerability

• [1] Hanaford AR, Alt J, Rais R, Wang SZ, Kaur H, Thorek DLJ, Eberhart CG, Slusher BS, Martin AM, Raabe EH. Orally bioavailable glutamine antagonist prodrug JHU-083 penetrates mouse brain and suppresses the growth of MYC-driven medulloblastoma. Transl Oncol. 2019;12(10):1314-1322. View Source
• [2] Rais R, Jančařík A, Tenora L, Nedelcovych M, Alt J, Englert J, Rojas C, Le A, Elgogary A, Tan J, Monincová L, Pate K, Adams R, Ferraris D, Powell J, Majer P, Slusher BS. Discovery of 6-Diazo-5-oxo-l-norleucine (DON) Prodrugs with Enhanced CSF Delivery in Monkeys: A Potential Treatment for Glioblastoma. J Med Chem. 2016;59(18):8621-8633. View Source